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Compound of Interest

Compound Name: Guignardone L

Cat. No.: B12418942 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and

biological activities of Guignardone L, a meroterpenoid natural product. The information is

compiled from primary scientific literature and is intended for researchers, scientists, and

professionals in the field of drug development.

Chemical Structure and Properties
Guignardone L, also reported as compound 6 in the scientific literature, is a meroterpenoid

isolated from the endophytic fungus Guignardia sp., which was obtained from the plant

Euphorbia sieboldiana. Its chemical structure was elucidated through extensive spectroscopic

analysis, including 1D and 2D Nuclear Magnetic Resonance (NMR) and High-Resolution

Electrospray Ionization Mass Spectrometry (HRESIMS).

Table 1: Physicochemical Properties of Guignardone L

Property Value Source

Molecular Formula C17H22O5 [1]

Molecular Weight 306.35 g/mol [1]

Appearance White powder [1]

Optical Rotation [α]20D +89.5 (c 0.1, MeOH) [1]
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Table 2: 1H NMR Spectroscopic Data for Guignardone L (500 MHz, CDCl3)

Position δH (ppm), mult. (J in Hz)

4 4.54, d (5.5)

5a 2.45, dd (10.5, 5.5)

5b 2.27, d (17.0)

7a 3.80, d (8.0)

7b 3.50, d (8.0)

8a 1.85, m

8b 1.63, m

9 2.07, m

11 1.31, s

12a 2.02, d (11.0)

12b 1.55, m

13a 2.00, m

13b 1.54, m

14 2.61, d (17.0)

16 1.20, s

17 1.18, s

Table 3: 13C NMR Spectroscopic Data for Guignardone L (125 MHz, CDCl3)
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Position δC (ppm)

1 198.8

2 102.7

3 174.1

4 78.4

5 44.0

6 81.7

7 70.6

8 18.2

9 41.3

10 90.8

11 22.9

12 38.4

13 24.7

14 51.1

15 73.1

16 27.4

17 28.8

Experimental Protocols
The following protocols are based on the methods described by Li et al. in the Journal of

Natural Products (2015).[1]

Fungal Strain and Fermentation
The endophytic fungus Guignardia sp. was isolated from the fresh stems of Euphorbia

sieboldiana. The fungal strain was cultured on potato dextrose agar (PDA) plates at 28 °C for 7
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days. For large-scale fermentation, agar plugs were inoculated into 1 L Erlenmeyer flasks each

containing 300 mL of potato dextrose broth (PDB). The flasks were incubated at 28 °C on a

rotary shaker at 180 rpm for 30 days.

Extraction and Isolation of Guignardone L
The fermentation broth (30 L) was filtered to separate the mycelia from the supernatant. The

supernatant was extracted three times with an equal volume of ethyl acetate (EtOAc). The

EtOAc extracts were combined and evaporated under reduced pressure to yield a crude

extract.

The crude extract was subjected to column chromatography over silica gel using a gradient of

petroleum ether/EtOAc (from 100:0 to 0:100, v/v) to yield several fractions. Fractions containing

Guignardone L were further purified by repeated column chromatography on silica gel and

Sephadex LH-20, followed by preparative High-Performance Liquid Chromatography (HPLC) to

afford pure Guignardone L.

Fermentation Extraction Purification

Guignardia sp. Culture Liquid Fermentation
(30 L PDB, 30 days) Filtration Liquid-Liquid Extraction

(EtOAc)

Supernatant
Evaporation Silica Gel ColumnCrude Extract Repeated Silica Gel

Active Fractions
Sephadex LH-20 Preparative HPLC Pure Guignardone L

Click to download full resolution via product page

Figure 1. Experimental workflow for the isolation of Guignardone L.

Structure Elucidation
The structure of Guignardone L was determined using the following spectroscopic methods:

1D NMR:1H and 13C NMR spectra were recorded on a Bruker AV-500 spectrometer.

2D NMR:1H-1H COSY, HSQC, and HMBC experiments were performed to establish the

connectivity of protons and carbons.
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HRESIMS: High-resolution mass spectra were obtained on an Agilent 6210 TOF mass

spectrometer to determine the molecular formula.

Optical Rotation: Specific rotation was measured on a PerkinElmer 341 polarimeter.

Biological Activity
Guignardone L has been evaluated for its antifungal activity against Candida albicans. While it

exhibits weak antifungal activity on its own, it displays significant synergistic effects when

combined with the antifungal drug fluconazole.

Antifungal Synergism
When tested in combination with fluconazole, Guignardone L significantly enhances the

antifungal efficacy against C. albicans. This synergistic interaction suggests that Guignardone
L may act on a pathway that, when inhibited, potentiates the effect of fluconazole. The exact

mechanism of this synergy has not been elucidated but represents a promising area for future

research in the development of combination therapies for fungal infections.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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